![molecular formula C17H16N4O2S B5974547 6-[(4-phenyl-1-piperazinyl)carbonyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one](/img/structure/B5974547.png)
6-[(4-phenyl-1-piperazinyl)carbonyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-[(4-phenyl-1-piperazinyl)carbonyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one, also known as TFP, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a selective antagonist of the dopamine D3 receptor, which is a target for the treatment of various neuropsychiatric disorders.
Mechanism of Action
6-[(4-phenyl-1-piperazinyl)carbonyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one acts as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of dopamine neurotransmission in the brain. By blocking the activity of this receptor, this compound can modulate dopamine signaling and affect various neuropsychiatric processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate dopamine signaling in the brain, which can affect various physiological and behavioral processes. This compound has been shown to have potential therapeutic effects in the treatment of addiction, depression, and other neuropsychiatric disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-[(4-phenyl-1-piperazinyl)carbonyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one in lab experiments is its high affinity and selectivity for the dopamine D3 receptor, which makes it a valuable tool for studying the receptor's pharmacology and function. However, one limitation of this compound is its potential toxicity, which can affect the results of experiments and limit its use in certain applications.
Future Directions
There are several future directions for research on 6-[(4-phenyl-1-piperazinyl)carbonyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one and its potential applications in neuropsychiatric disorders. One direction is to study the effects of this compound on other neurotransmitter systems and their interactions with the dopamine D3 receptor. Another direction is to investigate the potential therapeutic effects of this compound in animal models of addiction, depression, and other neuropsychiatric disorders. Additionally, further research is needed to better understand the mechanisms underlying the potential toxicity of this compound and to develop safer alternatives for use in scientific research.
Synthesis Methods
The synthesis of 6-[(4-phenyl-1-piperazinyl)carbonyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one involves the reaction of 4-phenylpiperazine with 2-aminothiazole and 2-cyanoacetamide in the presence of a catalyst. The resulting product is purified through recrystallization and characterized using various analytical techniques.
Scientific Research Applications
6-[(4-phenyl-1-piperazinyl)carbonyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one has been widely used in scientific research to study the dopamine D3 receptor and its role in various neuropsychiatric disorders. This compound has been shown to have high affinity and selectivity for the dopamine D3 receptor, making it a valuable tool for studying the receptor's pharmacology and function.
properties
IUPAC Name |
6-(4-phenylpiperazine-1-carbonyl)-[1,3]thiazolo[3,2-a]pyrimidin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O2S/c22-15(14-12-18-17-21(16(14)23)10-11-24-17)20-8-6-19(7-9-20)13-4-2-1-3-5-13/h1-5,10-12H,6-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYDBTNYBXAKHDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CN=C4N(C3=O)C=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.